Cas no 790667-67-3 (Benzenamine,3-[(1-ethyl-4-piperidinyl)oxy]-)

Benzenamine,3-[(1-ethyl-4-piperidinyl)oxy]- structure
790667-67-3 structure
Product Name:Benzenamine,3-[(1-ethyl-4-piperidinyl)oxy]-
CAS No:790667-67-3
MF:C13H20N2O
MW:220.310703277588
CID:555295
PubChem ID:45095378
Update Time:2025-04-19

Benzenamine,3-[(1-ethyl-4-piperidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-[(1-ethyl-4-piperidinyl)oxy]-
    • 3-[(1-Ethylpiperidin-4-yl)oxy]phenylamine
    • 3-(1-ethylpiperidin-4-yl)oxyaniline
    • Benzenamine, 3-[(1-ethyl-4-piperidinyl)oxy]- (9CI)
    • 790667-67-3
    • MWCCJRLJIICLGF-UHFFFAOYSA-N
    • DTXSID90667383
    • 3-[(1-Ethyl-4-piperidinyl)oxy]aniline
    • 3-[(1-Ethylpiperidin-4-yl)oxy]aniline
    • 3-(1-ethyl-piperidin-4-yloxy)-phenylamine
    • SCHEMBL4508726
    • Inchi: 1S/C13H20N2O/c1-2-15-8-6-12(7-9-15)16-13-5-3-4-11(14)10-13/h3-5,10,12H,2,6-9,14H2,1H3
    • InChI Key: MWCCJRLJIICLGF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)N)C1CCN(CC)CC1

Computed Properties

  • Exact Mass: 220.158
  • Monoisotopic Mass: 220.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.5A^2
  • XLogP3: 2.2
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